Cas no 52535-39-4 (5-Isopentyl-2-methylpyridine)

• Product Name: 5-Isopentyl-2-methylpyridine
• CAS No: 52535-39-4
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 2187840
• PubChem ID: 571748
• Update Time: 2025-04-21

5-Isopentyl-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Isopentyl-2-methylpyridine
• 2-methyl-5-(3-methylbutyl)pyridine
• DTXCID10292338
• DB-317717
• 52535-39-4
• SCHEMBL12197887
• DTXSID90341257
• Q63408627
• 5-Isopentyl-2-methylpyridine #
• 2-methyl-5-(3-methylbutyl) pyridine

• Inchi： 1S/C11H17N/c1-9(2)4-6-11-7-5-10(3)12-8-11/h5,7-9H,4,6H2,1-3H3
• InChI Key： HCWRYGVKWIWVQM-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=C(C=1)CCC(C)C

Computed Properties

• Exact Mass: 163.136099547g/mol
• Monoisotopic Mass: 163.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines